Cas no 2411274-15-0 (N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2411274-15-0
• MF: C₁₈H₂₄N₂O₂S
• MW: 332.460363388062
• CID: 5416938
• PubChem ID: 165784258
• Update Time: 2025-08-05

N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26582240
• N-{4-[(ethylsulfanyl)methyl]phenyl}-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2411274-15-0
• Z2298211769
• N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C18H24N2O2S/c1-3-17(21)20-11-9-15(10-12-20)18(22)19-16-7-5-14(6-8-16)13-23-4-2/h3,5-8,15H,1,4,9-13H2,2H3,(H,19,22)
• InChI Key： FHSNQKNPDAHAOZ-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC2=CC=C(CSCC)C=C2)=O)CC1

Computed Properties

• Exact Mass: 332.15584919g/mol
• Monoisotopic Mass: 332.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 583.0±50.0 °C(Predicted)
• pka: 14.39±0.70(Predicted)

Additional information on N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Professional Introduction to N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2411274-15-0)

N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2411274-15-0, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a piperidine ring, an amide functional group, and an ethylthio-substituted aromatic ring suggests potential interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

The structural complexity of N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is a key feature that distinguishes it from simpler molecules. The amide group, in particular, is a well-known pharmacophore that can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates to their biological targets. Additionally, the presence of the 1-(1-oxo-2-propen-1-yl) moiety introduces a conjugated system that may influence the electronic properties of the molecule, potentially affecting its reactivity and binding characteristics.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The piperidine scaffold is particularly relevant in this context, as it has been extensively studied for its ability to modulate biological pathways. For instance, piperidine derivatives have shown promise in the development of kinase inhibitors, which are critical for treating cancers and other diseases driven by aberrant signaling pathways.

The ethylthio-substituent in the aromatic ring of N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide adds another layer of complexity to its potential biological activity. Sulfur-containing heterocycles are known to exhibit diverse pharmacological effects, often due to their ability to interact with thiol groups in biological molecules. This suggests that the compound may have inhibitory effects on enzymes such as cysteine proteases or sulfhydryl-dependent signaling proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules to their targets with increasing accuracy. These tools have been instrumental in designing and optimizing drug candidates like N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic efficacy.

The synthesis of N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of intricate molecular frameworks. These advances have not only facilitated the preparation of complex drug candidates but also expanded the repertoire of synthetic strategies available to medicinal chemists.

In conclusion, N-[4-[(Ethylthio)methyl]phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide represents a promising lead compound for further exploration in drug discovery. Its unique structural features and potential interactions with biological targets make it an intriguing candidate for developing novel therapeutic agents. As research in this area continues to evolve, it is likely that compounds like this will play a significant role in addressing unmet medical needs across various therapeutic domains.